![molecular formula C14H13F2N3OS B2438896 N-(2,4-difluorophenyl)-2-(4,6-dimethylpyrimidin-2-ylthio)acetamide CAS No. 329079-56-3](/img/structure/B2438896.png)
N-(2,4-difluorophenyl)-2-(4,6-dimethylpyrimidin-2-ylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-difluorophenyl)-2-(4,6-dimethylpyrimidin-2-ylthio)acetamide, also known as DFP-10917, is a small molecule inhibitor that has been developed for the treatment of cancer. It has shown promising results in preclinical studies and is currently undergoing clinical trials.
Scientific Research Applications
Anticonvulsant Activity:
- A study by Severina et al. (2020) focused on synthesizing derivatives of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides as potential anticonvulsants. They found moderate anticonvulsant activity in these compounds through in vivo studies.
Antibacterial and Cytotoxic Activity:
- Aggarwal et al. (2014) reported on the synthesis of pyrimidine derivatives and their evaluation for antibacterial and cytotoxic activities. Some compounds showed moderate to significant antibacterial and cytotoxic effects.
Molecular Docking Studies:
- Banfield et al. (1987) discussed the formation and X-ray structure determination of a related compound, highlighting the importance of structural analysis in understanding the activity of these molecules.
Radioligand Imaging:
- Research by Dollé et al. (2008) involved the synthesis of a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for use in radioligand imaging, indicating potential applications in medical imaging technologies.
Herbicidal Activity:
- A study by Fang Hai-bin (2007) synthesized compounds in the N-(4,6-disubstituted-2-pyrimidinyl)-2,4-dicholorobenzoxy acetamide series and found that some had excellent herbicidal activity.
Antifungal Activity:
- The work of Khan et al. (2015) explored the antifungal activities of new pyrimidine derivatives, revealing significant activity against certain bacteria and fungi.
Cholinesterase Inhibition:
- Riaz et al. (2020) synthesized new derivatives of acetamide for cholinesterase inhibition studies, indicating potential therapeutic applications.
Antagonist Activity and Chiroptical Spectroscopy:
- Rossi et al. (2016) investigated the chiral separation and absolute configuration of potential A3 adenosine receptor antagonists.
Crystal Structure Analysis:
- Subasri et al. (2016) focused on the crystal structures of related compounds, emphasizing the role of structure in determining properties and activities.
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F2N3OS/c1-8-5-9(2)18-14(17-8)21-7-13(20)19-12-4-3-10(15)6-11(12)16/h3-6H,7H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDJXVKLHPPOSFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC(=O)NC2=C(C=C(C=C2)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.